N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide
• InChI: InChI=1S/C18H16FNO4S/c1-24-17-4-2-3-13(11-17)18(21)20(15-7-5-14(19)6-8-15)16-9-10-25(22,23)12-16/h2-11,16H,12H2,1H3
• InChI Key: KNOCLCCRZBZGNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO4S
• Molecular Weight: 361.4 g/mol
• CAS No.: 852439-02-2

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide involves the inhibition of specific enzymes and pathways involved in various disease processes. For instance, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammation-inducing prostaglandins. Additionally, this compound has been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme involved in the progression of cancer.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of specific enzymes and pathways involved in various disease processes. Physiologically, this compound has been shown to reduce inflammation and inhibit the growth and progression of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide in lab experiments is its potential as a therapeutic agent in various diseases. Additionally, this compound has been shown to exhibit low toxicity, making it a safe option for use in lab experiments. However, one limitation of using this compound is its limited solubility in water, which can affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide. One direction is the investigation of its potential as a therapeutic agent in other diseases, such as neurodegenerative disorders. Additionally, further studies can be conducted to optimize the synthesis method of this compound and improve its solubility in water. Finally, the mechanism of action of this compound can be further elucidated to better understand its anti-inflammatory and anti-cancer properties.
In conclusion, this compound is a promising compound that exhibits potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of specific enzymes and pathways involved in disease progression. While there are limitations to its use in lab experiments, the future directions for the study of this compound are numerous and exciting.

Synthesis Methods

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of 4-fluorophenylacetic acid with thionyl chloride to form 4-fluorophenylacetyl chloride. The resulting compound is then reacted with 3-methoxybenzamide in the presence of triethylamine to form N-(4-fluorophenyl)-3-methoxybenzamide. Finally, the addition of hydrogen peroxide to N-(4-fluorophenyl)-3-methoxybenzamide leads to the formation of this compound.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-fluorophenyl)-3-methoxybenzamide has been studied for its potential application as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and pathways involved in the progression of these diseases.